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Compound of Interest

Compound Name: Sodium nitrate

CAS No.: 15621-57-5

Cat. No.: B1174521

Get Quote

Executive Summary
Sodium nitrate (

, CAS 7631-99-4) is a ubiquitous alkali metal nitrate utilized in the laboratory as a strong
oxidizer, a source of the nitrate anion for synthesis, and a critical reagent in analytical
chemistry.[1][2] While historically known as "Chile saltpeter," its modern laboratory relevance
lies in its high solubility, well-defined thermal decomposition pathways, and its dual role in
pharmaceutical development—both as a process reagent and a critical impurity precursor
(nitrosamines). This guide provides a rigorous examination of its physicochemical properties,
reactivity mechanisms, and standardized protocols for high-precision laboratory use.

Physicochemical Profile
Sodium nitrate crystallizes in a trigonal system (calcite structure) and is highly hygroscopic, a

property that dictates strict storage protocols to maintain stoichiometry.
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Property Value Notes

Molar Mass 84.9947 g/mol

Appearance
Colorless/White Trigonal

Crystals
Deliquescent in moist air

Density 2.257 g/cm³ At 25°C

Melting Point 308°C (586°F)
Decomposes upon prolonged

heating

Boiling Point ~380°C
Decomposes significantly

before boiling

Refractive Index = 1.587 (trigonal) Birefringent

pH (0.1M aq) 5.5 – 8.0
Neutral to slightly alkaline due

to weak acid/strong base origin

Solubility Thermodynamics
The solubility of

is highly temperature-dependent, exhibiting an endothermic dissolution enthalpy (

). This property is exploited in recrystallization protocols for purification.[3]

Table 1: Solubility of Sodium Nitrate in Water
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Temperature (°C)

Solubility (g

/ 100 g

)

Saturation Molarity
(approx.)

0 73.0 8.6 M

20 87.6 10.3 M

40 102.0 12.0 M

60 122.0 14.3 M

80 148.0 17.4 M

100 180.0 21.2 M

Expert Note: Unlike sodium chloride, sodium nitrate's solubility curve is steep. A saturated

solution prepared at 100°C will precipitate over 50% of its solute mass when cooled to 20°C,

making recrystallization an extremely efficient purification method.

Chemical Reactivity & Mechanisms
Thermal Decomposition Mechanism
In pyrotechnics and materials science,

is valued for its oxygen release. In the analytical lab, this decomposition is a critical interference
factor during high-temperature ashings or fusions.

The decomposition occurs in two distinct stages.[4] The primary decomposition begins just

above the melting point (~380°C), releasing oxygen and forming sodium nitrite.[4]
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Figure 1: Thermal Decomposition Pathway of Sodium Nitrate. The reaction shifts from a

reversible equilibrium producing nitrite to irreversible oxide formation at extreme temperatures.

Redox Potential & Oxidizing Power
In acidic solution, the nitrate anion is a potent oxidizer (

).

Lab Implication: Do not store acidified nitrate solutions in containers with reducing residues

(e.g., traces of organic solvents or aldehydes), as this can generate toxic

fumes or lead to explosion hazards.

Laboratory Applications & Protocols
Protocol: High-Purity Recrystallization
Objective: Purify technical-grade sodium nitrate for use as an analytical standard or in

sensitive electrochemical assays.

Reagents:

Technical grade

[5]

Milli-Q Water (18.2 MΩ·cm)
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Ethanol (95%, chilled)

Workflow:

Dissolution: Dissolve 150g of

in 100 mL of Milli-Q water at 90-100°C.

Self-Validation: The solution must be clear. If insoluble particulates remain, perform hot

filtration using a sintered glass funnel (porosity 3 or 4). Do not use paper filters, which may

introduce cellulose fibers that react with the hot oxidizer.

Crystallization: Allow the solution to cool slowly to room temperature (25°C) over 2 hours.

Rapid cooling traps mother liquor inclusions.

Yield Check: At 25°C, approx. 60g of salt should precipitate (based on solubility diff

between 100°C and 25°C).

Washing: Filter the crystals under vacuum. Wash twice with 20 mL of ice-cold ethanol.

Mechanism:[3][6][7] Ethanol removes surface water and trace impurities without

significantly dissolving the nitrate salt.

Drying: Dry in a convection oven at 110°C for 2 hours.

Storage: Transfer immediately to a desiccator.

will absorb atmospheric moisture within minutes if left exposed.

Drug Development: Nitrosamine Risk Assessment
In pharmaceutical synthesis, sodium nitrate is often used to generate nitrous acid in situ (via

reduction) or acts as a trace impurity in excipients. This is a critical critical quality attribute

(CQA) due to the formation of carcinogenic N-nitrosamines.

The "Trojan Horse" Mechanism: Nitrate (

) itself is not a direct nitrosating agent. It must first be reduced to nitrite (
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), often by trace reducing metals (Fe, Zn) in manufacturing equipment or by specific bacterial
action.
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Figure 2: Pathway of Nitrosamine Formation from Nitrate Precursors. Note that

acts as a reservoir for Nitrite, which is the active nitrosating species under acidic conditions.[8]
[9][10][11][12]

Mitigation Strategy for Researchers:
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Screening: Test all nitrate reagents for nitrite content using ion chromatography (IC) before

use in late-stage synthesis.

Scavengers: Use ascorbic acid or alpha-tocopherol in the formulation to scavenge

nitrosating species (

) before they react with the amine API.

Safety & Handling Standards
Hazard Class: Oxidizer (Class 5.1).

Incompatibilities:

Cyanides: Mixture with sodium nitrate is explosive.

Organics: Do not mix with acetic anhydride or fibrous organic materials (paper, wood).

Spontaneous combustion can occur upon drying.

Spill Management:

Do not use sawdust to absorb spills (fire hazard). Use inert vermiculite or sand.

Decontamination:

Aqueous spills can be neutralized/diluted. Ensure no acidic drain waste is present to

prevent

evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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